Cas no 37703-82-5 (1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one)
37703-82-5 structure
Product Name:1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
CAS No:37703-82-5
MF:C13H14N2O2
MW:230.262463092804
CID:2938495
Update Time:2023-08-10
1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-phenyl-3-methyl-4-acetyl-5-methoxypyrazole
- 1-Phenyl-3-methyl-4-acetyl-5-methoxy-1H-pyrazole
- 1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
- 1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
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- Inchi: 1S/C13H14N2O2/c1-9-12(10(2)16)13(17-3)15(14-9)11-7-5-4-6-8-11/h4-8H,1-3H3
- InChI Key: FEPXDQRQESZASE-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(C)=O)C(C)=NN1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- XLogP3: 2.3
- Topological Polar Surface Area: 44.1
1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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